molecular formula C13H22F2N2O3 B7021787 N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide

N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide

Cat. No.: B7021787
M. Wt: 292.32 g/mol
InChI Key: QRSDXHMOHJQPLC-UHFFFAOYSA-N
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Description

N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide is a compound known for its multifunctional properties. Chemically, it's a complex molecule often involved in pharmaceutical research due to its potential therapeutic effects.

Properties

IUPAC Name

N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H22F2N2O3/c1-12(2,3)11(19)16-8-9(18)17-6-4-13(20,5-7-17)10(14)15/h10,20H,4-8H2,1-3H3,(H,16,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QRSDXHMOHJQPLC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C(=O)NCC(=O)N1CCC(CC1)(C(F)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H22F2N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: Preparation of this compound involves multiple steps, usually beginning with the synthesis of 4-(difluoromethyl)-4-hydroxypiperidine, followed by reaction with 2-oxoethyl chloride in the presence of a base to form the intermediate. Finally, this intermediate reacts with 2,2-dimethylpropanamide under controlled conditions to yield the target compound. Industrial Production Methods: The industrial production of N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide typically employs large-scale reactors, using optimized conditions to maximize yield and purity. This includes maintaining specific temperatures, pH levels, and solvent environments.

Chemical Reactions Analysis

Scientific Research Applications

Mechanism of Action

Comparison with Similar Compounds

N-[2-[4-(difluoromethyl)-4-hydroxypiperidin-1-yl]-2-oxoethyl]-2,2-dimethylpropanamide stands out among similar compounds due to its unique structural features and functional versatility. Similar Compounds:

  • 4-hydroxy-4-methylpiperidine derivatives

  • Difluoromethylated amides

  • Other piperidine-based compounds

Each of these similar compounds shares certain characteristics but differs in specific structural aspects, leading to varied properties and applications.

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